Cas no 1261499-19-7 (2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone)

• Product Name: 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone
• CAS No: 1261499-19-7
• MF: C₁₀H₈BrClF₂O₂
• MW: 313.523128509521
• CID: 4989519
• Update Time: 2025-06-08

2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrClF2O2/c1-5(12)9(15)7-3-2-6(4-8(7)11)16-10(13)14/h2-5,10H,1H3
• InChI Key： QLKWSYVBRXIQBO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(C)Cl)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone

Introduction to 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone (CAS No. 1261499-19-7)

2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone, identified by its CAS number 1261499-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of propiophenones, which are known for their versatile applications in the synthesis of biologically active molecules. The structural features of 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone, particularly the presence of bromo and chloro substituents along with a difluoromethoxy group, make it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone consists of a benzene ring connected to a propiophenone moiety, with bromine and chlorine atoms substituting at the 2-position and 4-position, respectively. The difluoromethoxy group at the 4'-position introduces additional electronic and steric effects, which can influence the reactivity and biological activity of the molecule. These structural attributes make it a promising candidate for further functionalization and derivatization in drug discovery efforts.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to modulate their biological activity significantly. The presence of two fluorine atoms in the difluoromethoxy group of 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone contributes to its unique chemical properties, making it an attractive scaffold for designing new drugs.

One of the key areas where 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The bromo and chloro substituents on the benzene ring provide excellent handles for further chemical modifications, allowing researchers to design molecules that can selectively inhibit specific kinases. Additionally, the propiophenone core can be used to develop small-molecule inhibitors that interact with the ATP-binding site of kinases.

Another emerging application of 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can be an effective strategy for antiviral therapy. The structural features of this compound make it a potential precursor for synthesizing molecules that can disrupt viral replication cycles. For instance, derivatives of 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone have been explored as inhibitors of viral proteases and polymerases.

The synthesis of 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by methylation or etherification at the desired positions. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations have also been employed to introduce additional functional groups into the molecule. The use of modern spectroscopic methods like NMR spectroscopy and mass spectrometry is essential for characterizing the structure and purity of the final product.

Recent studies have highlighted the importance of fluorinated propiophenones in medicinal chemistry. Researchers have demonstrated that these compounds can exhibit potent biological activity against various targets, including enzymes, receptors, and nucleic acids. For example, derivatives of 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone have been found to possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, they have shown promise as chemosensitizers, enhancing the efficacy of conventional chemotherapeutic agents.

The pharmacokinetic properties of 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone are also an area of active investigation. Fluorinated compounds are known to exhibit improved oral bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. Studies have shown that incorporating fluorine atoms can significantly prolong the half-life of drug candidates, allowing for less frequent dosing regimens. Furthermore, fluorine atoms can influence drug distribution within tissues, potentially leading to more targeted therapeutic effects.

In conclusion, 2'-Bromo-2-chloro-4'-(difluoromethoxy)propiophenone (CAS No. 1261499-19-7) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable building block for synthesizing novel therapeutic agents targeting various diseases, including cancer, inflammation, and viral infections. Continued exploration into its synthetic applications and biological activities will likely uncover new opportunities for its use in medicine.